Cas no 1807195-51-2 (2-Cyano-6-methyl-4-nitrobenzenesulfonyl chloride)

• Product Name: 2-Cyano-6-methyl-4-nitrobenzenesulfonyl chloride
• CAS No: 1807195-51-2
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5004141
• Update Time: 2025-05-22

2-Cyano-6-methyl-4-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-methyl-4-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c1-5-2-7(11(12)13)3-6(4-10)8(5)16(9,14)15/h2-3H,1H3
• InChI Key： USDRXWPXTUHDDL-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=CC=1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 2-Cyano-6-methyl-4-nitrobenzenesulfonyl chloride

2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride

The compound 2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride (CAS No. 1807195-51-2) is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted benzene ring containing cyano, methyl, and nitro functionalities. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable building block in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the versatility of 2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride as a key intermediate in the construction of bioactive molecules. Researchers have exploited its reactivity to design novel heterocyclic compounds, which exhibit promising biological activities. For instance, studies published in high-impact journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated its utility in the synthesis of kinase inhibitors and other drug candidates. These findings underscore the importance of this compound in drug discovery pipelines.

The synthesis of 2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the sulfonation of the corresponding benzene derivative followed by chlorination to introduce the sulfonyl chloride group. The presence of electron-withdrawing groups like cyano and nitro on the aromatic ring enhances the electrophilic substitution reactivity, facilitating efficient sulfonation. This compound's stability under various reaction conditions has made it a preferred choice for chemists working on complex molecule constructions.

In terms of applications, 2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride has found utility in both academic and industrial settings. Its ability to act as an electrophilic reagent makes it invaluable in nucleophilic aromatic substitution reactions. Additionally, it serves as a precursor for the synthesis of sulfonamides, which are widely used in pharmaceuticals due to their favorable pharmacokinetic profiles. Recent studies have also explored its role in click chemistry and other modular assembly strategies, further expanding its applicability.

From an environmental perspective, understanding the fate and behavior of 2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride is crucial for sustainable chemical practices. Research into its degradation pathways under different environmental conditions has provided insights into its potential impact on ecosystems. These studies emphasize the need for responsible handling and disposal practices to minimize ecological risks.

In conclusion, 2-Cyano-6-methyl-4-nitrobenzenesulfonyl Chloride (CAS No. 1807195-51-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, reactivity, and versatility continue to drive innovation across diverse scientific disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing our understanding of complex chemical systems and their applications in real-world scenarios.